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Compound of Interest

Compound Name: Carglumic Acid-d5

Cat. No.: B15143680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers, availability, and
technical applications of Carglumic Acid-d5. This deuterated analog of Carglumic Acid serves
as a critical internal standard for pharmacokinetic and metabolic studies, enabling precise
guantification in complex biological matrices.

Commercial Suppliers and Availability

Carglumic Acid-d5 is available from several specialized chemical suppliers, primarily on a
custom synthesis or made-to-order basis. Researchers should contact these suppliers directly
for pricing, lead times, and availability of specific pack sizes.
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Mechanism of Action: The Urea Cycle and CPS1
Activation

Carglumic acid is a synthetic structural analog of N-acetylglutamate (NAG), an essential
allosteric activator of carbamoyl phosphate synthetase 1 (CPS1). CPS1 is a key mitochondrial
enzyme that catalyzes the first and rate-limiting step of the urea cycle, which is responsible for
the detoxification of ammonia in the liver. In individuals with N-acetylglutamate synthase
(NAGS) deficiency, the production of NAG is impaired, leading to a dysfunctional urea cycle
and hyperammonemia. Carglumic acid acts as a replacement for NAG, binding to and
activating CPS1, thereby restoring the function of the urea cycle.
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The signaling pathway for the activation of the urea cycle by Carglumic Acid is depicted below.
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Quantify Carglumic Acid Concentration
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Carglumic Acid-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143680#commercial-suppliers-and-availability-of-
carglumic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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